2-(3-Cyclopropyl-6-(furan-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid

• IUPAC Name: 2-[3-cyclopropyl-6-(furan-2-yl)-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• InChI: InChI=1S/C16H12F3N3O3/c17-16(18,19)9-6-10(11-2-1-5-25-11)20-15-13(9)14(8-3-4-8)21-22(15)7-12(23)24/h1-2,5-6,8H,3-4,7H2,(H,23,24)
• InChI Key: RVLZIWXLCPBRQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C3=C2C(=CC(=N3)C4=CC=CO4)C(F)(F)F)CC(=O)O
• Molecular Formula: C16H12F3N3O3
• DSSTOX Substance ID: DTXSID701123577
• Molecular Weight: 351.28 g/mol
• CAS RN: 937606-04-7

Description

2-(3-Cyclopropyl-6-(furan-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid is a useful research compound. Its molecular formula is C16H12F3N3O3 and its molecular weight is 351.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Cyclopropyl-6-(furan-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Cyclopropyl-6-(furan-2-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibitory Action on Cytochrome P450 Isoforms

Compounds with structures similar to the given chemical have been studied for their inhibitory effects on cytochrome P450 (CYP) isoforms in human liver microsomes. These enzymes are crucial for the metabolism of many drugs, and their inhibition can be a strategy to avoid metabolism-based drug–drug interactions (DDIs). The selectivity of chemical inhibitors, like those with pyrazolo and furan components, is vital for understanding the specific involvement of CYP isoforms in drug metabolism and predicting potential DDIs (Khojasteh et al., 2011).

Role in Heterocyclic Chemistry

The pyrazole core, particularly in structures augmented with furan and trifluoromethyl groups, is fundamental in heterocyclic chemistry. These cores are part of a vast array of compounds exhibiting a wide spectrum of biological activities. Pyrazole derivatives, for example, are crucial in developing pharmaceuticals due to their varied pharmacological properties, including anti-inflammatory, antibacterial, and kinase inhibition activities. The synthesis and functional exploration of these heterocycles are critical for medicinal chemistry, providing insights into new drug development (Bhattacharya et al., 2022; Wenglowsky, 2013).

Synthesis of Heterocycles and Catalysis

Compounds with pyrazolo[3,4-b]pyridine motifs are instrumental in synthesizing various heterocycles, serving as precursors in multi-component reactions (MCRs) that are atom economical and eco-friendly. These synthetic methodologies allow for the construction of complex molecules in a single step, enhancing the efficiency and sustainability of chemical synthesis. Such approaches are invaluable in organic chemistry, enabling the rapid generation of diverse molecular architectures for potential pharmaceutical applications (Dhanalakshmi et al., 2021).

Potential in Drug Development

The presence of trifluoromethyl and furan components within the pyrazolo[3,4-b]pyridine structure suggests a potential for developing novel drugs. These compounds are often explored for their therapeutic properties, including anti-inflammatory and antibacterial activities. The structural variation, particularly with the inclusion of a trifluoromethyl group, can significantly influence the activity profile, offering a route to tailor new compounds for specific therapeutic targets (Kaur et al., 2015).